2-ethoxy-4-formylphenyl 2-fluorobenzoate

• IUPAC Name: (2-ethoxy-4-formylphenyl) 2-fluorobenzoate
• InChI: InChI=1S/C16H13FO4/c1-2-20-15-9-11(10-18)7-8-14(15)21-16(19)12-5-3-4-6-13(12)17/h3-10H,2H2,1H3
• InChI Key: CXLQFXRGFFMKNP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=O)OC(=O)C2=CC=CC=C2F
• Molecular Formula: C16H13FO4
• Molecular Weight: 288.27 g/mol

Description

2-ethoxy-4-formylphenyl 2-fluorobenzoate is a chemical compound that belongs to the class of organic compounds known as benzoic acid esters. It is commonly used in scientific research for its unique properties and ability to interact with biological systems.

Mechanism of Action

The mechanism of action of 2-ethoxy-4-formylphenyl 2-fluorobenzoate is not fully understood, but it is believed to interact with specific proteins and enzymes in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. This inhibition leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-ethoxy-4-formylphenyl 2-fluorobenzoate are primarily related to its anti-inflammatory and analgesic properties. It has been shown to reduce inflammation in a variety of animal models, including models of arthritis and colitis. It has also been shown to reduce pain in animal models of neuropathic pain and inflammatory pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-ethoxy-4-formylphenyl 2-fluorobenzoate in lab experiments is its specificity for COX-2. This allows researchers to study the role of COX-2 in various biological processes and diseases. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research involving 2-ethoxy-4-formylphenyl 2-fluorobenzoate. One area of interest is the development of new drugs and pharmaceuticals based on this compound. Another area of interest is the study of its interactions with specific proteins and enzymes in the body, which could lead to a better understanding of their function. Additionally, there is potential for this compound to be used in the development of new diagnostic tools for certain diseases.

Synthesis Methods

The synthesis of 2-ethoxy-4-formylphenyl 2-fluorobenzoate can be achieved by reacting 2-ethoxy-4-formylphenol with 2-fluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform, and the resulting product is purified using column chromatography.

Scientific Research Applications

2-ethoxy-4-formylphenyl 2-fluorobenzoate has a wide range of scientific research applications. It is commonly used in the development of new drugs and pharmaceuticals, as it has been shown to have potent anti-inflammatory and analgesic properties. It is also used in the study of biological systems, as it can interact with proteins and enzymes in a specific manner, allowing researchers to better understand their function.